Cas no 10535-24-7 (Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2))

• Product Name: Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• CAS No: 10535-24-7
• MF: C₂₇H₁₈N₄O₇S^.₂NA
• MW: 586.48314
• CID: 186848

Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-5-[2-[4-[2-(1-hydroxy-4-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• Benzoicacid, 2-hydroxy-5-[[4-[(1-hydroxy-4-sulfo-2-naphthalenyl)azo]-1-naphthalenyl]azo]-,disodium salt (9CI)
• Diamond Black ATB
• Salicylic acid,5-[[4-[(1-hydroxy-4-sulfo-2-naphthyl)azo]-1-naphthyl]azo]-, disodium salt(8CI)

• Inchi： InChI=1S/C27H18N4O7S.2Na/c32-24-13-8-15(14-20(24)27(34)35)28-29-21-11-12-22(17-5-2-1-4-16(17)21)30-31-23-10-9-18-19(26(23)33)6-3-7-25(18)39(36,37)38;;/h1-14,32-33H,(H,34,35)(H,36,37,38);;/q;2*+1/p-2/b29-28+,31-30+;;
• InChI Key： RVMZYYGODNWBQO-RAZGBZQESA-L
• SMILES： [Na+].[Na+].O=C(C1=CC(/N=N/C2=CC=C(/N=N/C3=CC=C4C(S([O-])(=O)=O)=CC=CC4=C3O)C3=CC=CC=C23)=CC=C1O)[O-]

Computed Properties

• Exact Mass: 586.05368

Experimental Properties

• PSA: 187.23